Cas no 41405-93-0 (1,2,3-Benzenetriamine, 4-methoxy-)

• Product Name: 1,2,3-Benzenetriamine, 4-methoxy-
• CAS No: 41405-93-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 327602
• Update Time: 2024-01-28

1,2,3-Benzenetriamine, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriamine, 4-methoxy-
• 1,2,3-Benzenetriamine, 4-methoxy-

• Inchi： 1S/C7H11N3O/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,8-10H2,1H3
• InChI Key： LZTGMZGKRYXQRU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC)C(N)=C1N

Computed Properties

• Exact Mass: 153.09
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3A^2

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 352.4±37.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)